Cas no 726153-03-3 (4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)-)

• Product name: 4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)-
• CAS No: 726153-03-3
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 5447176

4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)-

• Inchi： 1S/C16H17N3O2/c17-11-14(10-12-4-2-1-3-5-12)16(21)19-8-6-13(7-9-19)15(18)20/h1-5,10,13H,6-9H2,(H2,18,20)
• InChI Key： COVKQCAITZCKHK-UHFFFAOYSA-N
• SMILES： N1(C(=O)C(C#N)=CC2=CC=CC=C2)CCC(C(N)=O)CC1

Additional information on 4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)-

Comprehensive Overview of 4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)- (CAS No. 726153-03-3)

4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)- (CAS No. 726153-03-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and cyano and phenyl functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which offers versatility in synthetic chemistry and biological activity modulation.

The compound's CAS No. 726153-03-3 is a critical identifier for scientists and manufacturers, ensuring precise communication in academic and industrial settings. Its IUPAC name, 4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)-, reflects its complex structure, combining a piperidine ring with an α,β-unsaturated carbonyl moiety. This combination is often associated with bioactive properties, making it a subject of interest in medicinal chemistry and pharmacology.

In recent years, the demand for high-purity synthetic intermediates like 4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)- has surged, driven by advancements in targeted drug delivery and personalized medicine. The compound's potential role in enzyme inhibition and receptor modulation aligns with current trends in cancer research and neurodegenerative disease studies. These applications are frequently searched in academic databases and AI-driven research tools, highlighting its relevance in modern science.

The synthesis of CAS No. 726153-03-3 involves multi-step organic reactions, often requiring catalysts and protective group strategies to achieve high yields. Researchers emphasize the importance of green chemistry principles in its production, addressing growing concerns about sustainable manufacturing. This aligns with global initiatives to reduce carbon footprints in the chemical industry, a topic widely discussed in scientific forums and environmental policies.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing 4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)-. These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. The integration of machine learning in analytical chemistry has further optimized these processes, a trend reflected in recent scientific publications and patent filings.

From a commercial perspective, CAS No. 726153-03-3 is supplied by specialized chemical vendors and contract research organizations (CROs). Its niche market is driven by demand from pharmaceutical companies and biotech startups focusing on innovative therapies. The compound's pricing and availability are often influenced by factors such as raw material costs and regulatory compliance, topics frequently queried in industry reports.

In conclusion, 4-Piperidinecarboxamide, 1-(2-cyano-1-oxo-3-phenyl-2-propen-1-yl)- (CAS No. 726153-03-3) represents a fascinating intersection of organic chemistry and biomedical research. Its structural complexity and potential applications make it a valuable subject for ongoing studies. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about drug development and chemical innovation.